Cas no 392-48-3 (1,1,1-trifluoro-3-methylhexane-2,4-dione)
392-48-3 structure
Product Name:1,1,1-trifluoro-3-methylhexane-2,4-dione
1,1,1-trifluoro-3-methylhexane-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Hexanedione,1,1,1-trifluoro-3-methyl-
- 1,1,1-trifluoro-3-methylhexane-2,4-dione
- 1,1,1-Trifluor-3-methyl-hexan-2,4-dion
- 1,1,1-Trifluor-3-methyl-hexandion-(2,4)
- 1,1,1-trifluoro-3-methyl-2,4-hexanedione
- 1,1,1-trifluoro-3-methyl-hexane-2,4-dione
- AC1L60X5
- AC1Q4I2R
- AR-1B3846
- CTK4I1184
- KST-1B4667
- NSC42747
- 392-48-3
- SCHEMBL19317193
- DTXSID90285763
- NSC-42747
- EN300-1127324
- IRBFWXBYIVISFR-UHFFFAOYSA-N
-
- Inchi： 1S/C7H9F3O2/c1-3-5(11)4(2)6(12)7(8,9)10/h4H,3H2,1-2H3
- InChI Key： IRBFWXBYIVISFR-UHFFFAOYSA-N
- SMILES： FC(C(C(C)C(CC)=O)=O)(F)F
Computed Properties
- Exact Mass: 182.05547
- Monoisotopic Mass: 182.055464
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 34.1
Experimental Properties
- Density: 1.174
- Boiling Point: 160.9°Cat760mmHg
- Flash Point: 47.2°C
- Refractive Index: 1.368
- PSA: 34.14
- LogP: 1.73300
1,1,1-trifluoro-3-methylhexane-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1127324-0.05g |
1,1,1-trifluoro-3-methylhexane-2,4-dione |
392-48-3 | 95% | 0.05g |
$468.0 | 2023-10-26 | |
| Enamine | EN300-1127324-0.1g |
1,1,1-trifluoro-3-methylhexane-2,4-dione |
392-48-3 | 95% | 0.1g |
$490.0 | 2023-10-26 | |
| Enamine | EN300-1127324-0.25g |
1,1,1-trifluoro-3-methylhexane-2,4-dione |
392-48-3 | 95% | 0.25g |
$513.0 | 2023-10-26 | |
| Enamine | EN300-1127324-0.5g |
1,1,1-trifluoro-3-methylhexane-2,4-dione |
392-48-3 | 95% | 0.5g |
$535.0 | 2023-10-26 | |
| Enamine | EN300-1127324-1.0g |
1,1,1-trifluoro-3-methylhexane-2,4-dione |
392-48-3 | 1g |
$986.0 | 2023-06-09 | ||
| Enamine | EN300-1127324-2.5g |
1,1,1-trifluoro-3-methylhexane-2,4-dione |
392-48-3 | 95% | 2.5g |
$1089.0 | 2023-10-26 | |
| Enamine | EN300-1127324-5.0g |
1,1,1-trifluoro-3-methylhexane-2,4-dione |
392-48-3 | 5g |
$2858.0 | 2023-06-09 | ||
| Enamine | EN300-1127324-10.0g |
1,1,1-trifluoro-3-methylhexane-2,4-dione |
392-48-3 | 10g |
$4236.0 | 2023-06-09 | ||
| Enamine | EN300-1127324-1g |
1,1,1-trifluoro-3-methylhexane-2,4-dione |
392-48-3 | 95% | 1g |
$557.0 | 2023-10-26 | |
| Enamine | EN300-1127324-5g |
1,1,1-trifluoro-3-methylhexane-2,4-dione |
392-48-3 | 95% | 5g |
$1614.0 | 2023-10-26 |
1,1,1-trifluoro-3-methylhexane-2,4-dione Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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